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Compound of Interest

2-Hydroxy-3,6-
Compound Name:
dimethylbenzaldehyde

Cat. No.: B112057

This guide provides a comprehensive technical overview of 2-Hydroxy-3,6-
dimethylbenzaldehyde (CAS No. 1666-04-2), a substituted aromatic aldehyde of significant
interest to researchers and professionals in organic synthesis and drug development. This
document delves into its synthesis, physicochemical and spectroscopic properties, and its
applications as a versatile chemical intermediate.

Introduction: A Versatile Building Block

2-Hydroxy-3,6-dimethylbenzaldehyde, also known as 3,6-dimethylsalicylaldehyde, is a
bifunctional organic compound featuring a hydroxyl group and an aldehyde group ortho to each
other on a dimethylated benzene ring. This specific arrangement of functional groups imparts a
unique reactivity profile, making it a valuable precursor for the synthesis of more complex
molecules, particularly in the realm of medicinal chemistry. The presence of the aldehyde
allows for the formation of Schiff bases, while the phenolic hydroxyl group can be engaged in
various etherification and esterification reactions. The methyl groups also influence the
molecule's steric and electronic properties, which can be strategically exploited in targeted
synthesis.

Synthesis of 2-Hydroxy-3,6-dimethylbenzaldehyde

The most common and regioselective method for the synthesis of 2-Hydroxy-3,6-
dimethylbenzaldehyde is the Duff reaction, a formylation reaction that utilizes hexamine as
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the formyl source for electron-rich aromatic compounds like phenols.[1][2] The reaction
proceeds via an electrophilic aromatic substitution mechanism.

The Duff Reaction: Mechanism and Rationale

The Duff reaction is particularly well-suited for the ortho-formylation of phenols due to the
directing effect of the hydroxyl group. The reaction mechanism involves the in-situ generation
of an electrophilic iminium ion from hexamine in an acidic medium. This electrophile then
attacks the electron-rich phenol ring, preferentially at the ortho position, which is activated by
the hydroxyl group. A subsequent series of steps, including hydrolysis, leads to the formation of
the aldehyde.[1]

Electrophilic Aromatic Substitution Hydrolysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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